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Compound of Interest

Compound Name: Ataralgin

Cat. No.: B1202606 Get Quote

This document provides a detailed protocol for the safe and compliant disposal of Ataralgin, a

compound analgesic. The procedures outlined are designed for implementation in research

and drug development environments, emphasizing safety, environmental responsibility, and

regulatory adherence. Proper disposal of pharmaceutical products is critical to prevent

environmental contamination and accidental exposure.

Data Presentation: Ataralgin Composition
Ataralgin is a fixed-dose combination drug. Its active pharmaceutical ingredients (APIs) are

detailed below.

Active Ingredient Mass per Tablet ATC Code
Pharmacological
Class

Paracetamol

(Acetaminophen)
325 mg N02BE51

Analgesic and

Antipyretic

Guaifenesin 130 mg R05CA03
Expectorant / Muscle

Relaxant

Caffeine 70 mg N06BC01
Central Nervous

System Stimulant

Data sourced from

multiple references.[1]

[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1202606?utm_src=pdf-interest
https://www.benchchem.com/product/b1202606?utm_src=pdf-body
https://www.benchchem.com/product/b1202606?utm_src=pdf-body
https://www.benchchem.com/product/b1202606?utm_src=pdf-body
https://mydrxm.com/products/ataralgin-20-tablets
https://www.sdrugs.com/?c=drug&s=ataralgin
https://pillintrip.com/medicine/ataralgin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Protocols and Methodologies
The disposal of Ataralgin must be conducted in accordance with institutional guidelines and

local, state, and federal regulations.[4] The active components are not classified as controlled

substances by the DEA, nor do they typically meet the criteria for hazardous waste under the

Resource Conservation and Recovery Act (RCRA). However, all pharmaceutical waste requires

careful management.

Step 1: Waste Characterization and Segregation
Identify Waste Stream: Unused, expired, or contaminated Ataralgin tablets should be

designated as non-hazardous pharmaceutical waste.

Segregation: Do not mix Ataralgin with hazardous chemical waste (e.g., solvents, reactive

chemicals) or biohazardous waste.

Containerization: Place the designated Ataralgin waste into a clearly labeled, sealed, and

leak-proof container. For institutional settings, use the designated containers for non-RCRA

pharmaceutical waste, which are often blue or white.

Step 2: Preferred Disposal Method for Professional
Facilities
The primary and most compliant method for disposal within a laboratory or research facility is

through the institution's established pharmaceutical waste management program.

Consult EH&S: Contact your institution's Environmental Health & Safety (EH&S) department

to confirm specific procedures for non-hazardous pharmaceutical waste.

Collection: Follow the EH&S protocol for collection. This typically involves a scheduled

pickup by a licensed hazardous and medical waste disposal contractor.

Treatment: The contractor will transport the waste to a permitted treatment facility.

Incineration is the most common treatment method for pharmaceutical waste, ensuring

complete destruction of the active ingredients.[5]
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Step 3: Alternative Disposal Method (When Institutional
Programs are Unavailable)
For small quantities or in settings without a formal pharmaceutical waste program, drug take-

back programs are the next best option.[6][7][8][9] These programs are the safest way to

dispose of unwanted medicines.[9]

Locate a Program: Use the DEA's website or contact local pharmacies or law enforcement

agencies to find an authorized drug take-back location.[9]

Transport Securely: Transport the Ataralgin in its original or a well-sealed container to the

drop-off site.

Step 4: Final Disposal Option (Household or Small
Quantity, No Take-Back Available)
If institutional and take-back options are not accessible, Ataralgin may be disposed of in the

trash with specific precautions to prevent diversion or accidental ingestion.[4][7] Never flush

pharmaceuticals down the toilet or drain unless explicitly instructed by the FDA, as this can

contaminate waterways.[5][10]

Remove from Packaging: Take the tablets out of their original container.

Mix with Undesirable Substance: Mix the medication with an unpalatable material such as

used coffee grounds, dirt, or cat litter.[7][8][11] This step makes the drug less appealing to

children and pets and unrecognizable to anyone who might go through the trash. Do not

crush the tablets.[8][9]

Seal and Dispose: Place the mixture in a sealed container, such as a sealable plastic bag,

and dispose of it in the household trash.[7][11]

De-identify Packaging: Before recycling or discarding the original container, remove or

scratch out all personal information from the prescription label to protect privacy.[7]

Mandatory Visualization: Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Ataralgin.

Start: Unused Ataralgin Identified for Disposal

Is this in a Professional Facility
(Lab, Clinic)?

Segregate as Non-Hazardous
Pharmaceutical Waste

  Yes

Is a Drug Take-Back
Program Available?

No  

Consult Institutional EH&S Protocol

Dispose via Licensed
Waste Contractor (Incineration)

Use DEA-Registered
Take-Back Program

Yes

Follow Household Disposal Protocol

No

1. Mix with unpalatable substance
(e.g., coffee grounds)

2. Place in sealed bag/container

3. Dispose of in trash
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Click to download full resolution via product page

Caption: Ataralgin Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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